Cas no 1315368-08-1 (1-(5-methyl-1,3-thiazol-2-yl)piperazine dihydrochloride)

• Product Name: 1-(5-methyl-1,3-thiazol-2-yl)piperazine dihydrochloride
• CAS No: 1315368-08-1
• MF: C₈H₁₄ClN₃S
• MW: 219.734858989716
• CID: 4588227
• Update Time: 2025-09-27

1-(5-methyl-1,3-thiazol-2-yl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,3-thiazol-2-yl)piperazine dihydrochloride
• 1-(5-methylthiazol-2-yl)piperazine 2HCl

• Inchi： 1S/C8H13N3S.ClH/c1-7-6-10-8(12-7)11-4-2-9-3-5-11;/h6,9H,2-5H2,1H3;1H
• InChI Key： HBWAYAKKYBDHNI-UHFFFAOYSA-N
• SMILES： CC1=CN=C(N2CCNCC2)S1.Cl

Additional information on 1-(5-methyl-1,3-thiazol-2-yl)piperazine dihydrochloride

Research Brief on 1-(5-methyl-1,3-thiazol-2-yl)piperazine dihydrochloride (CAS: 1315368-08-1)

1-(5-methyl-1,3-thiazol-2-yl)piperazine dihydrochloride (CAS: 1315368-08-1) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

The compound has garnered attention due to its structural features, which include a thiazole ring and a piperazine moiety. These functional groups are commonly found in bioactive molecules, making it a promising candidate for further investigation. Recent literature indicates that 1-(5-methyl-1,3-thiazol-2-yl)piperazine dihydrochloride has been explored for its role in modulating specific biological targets, including receptors and enzymes implicated in various diseases.

One of the key areas of research involves the compound's synthesis and optimization. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable and efficient synthetic route for 1-(5-methyl-1,3-thiazol-2-yl)piperazine dihydrochloride, emphasizing its high yield and purity. The authors also investigated the compound's stability under different conditions, providing valuable insights for its industrial-scale production.

Pharmacological studies have further elucidated the compound's potential therapeutic applications. In vitro assays demonstrated its affinity for serotonin receptors, suggesting its utility in the development of central nervous system (CNS) drugs. Additionally, preliminary in vivo studies in rodent models indicated favorable pharmacokinetic properties, including good bioavailability and low toxicity. These findings position the compound as a viable candidate for further preclinical development.

Beyond its pharmacological potential, 1-(5-methyl-1,3-thiazol-2-yl)piperazine dihydrochloride has also been investigated for its role in chemical biology. Researchers have utilized it as a building block in the synthesis of more complex molecules, such as kinase inhibitors and GPCR modulators. Its versatility and reactivity make it a valuable tool in medicinal chemistry campaigns aimed at discovering new drug leads.

In conclusion, 1-(5-methyl-1,3-thiazol-2-yl)piperazine dihydrochloride (CAS: 1315368-08-1) represents a compound of considerable interest in the chemical biology and pharmaceutical industries. Its synthetic accessibility, pharmacological properties, and versatility in drug discovery underscore its potential as a key player in the development of next-generation therapeutics. Future research should focus on expanding its applications and optimizing its efficacy and safety profiles for clinical translation.